Cas no 1019578-32-5 (N-(1-methoxypropan-2-yl)cyclopentanamine)

N-(1-methoxypropan-2-yl)cyclopentanamine structure
1019578-32-5 structure
Product Name:N-(1-methoxypropan-2-yl)cyclopentanamine
CAS No:1019578-32-5
MF:C9H19NO
MW:157.253262758255
CID:5229923
PubChem ID:43177879
Update Time:2026-03-07

N-(1-methoxypropan-2-yl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanamine, N-(2-methoxy-1-methylethyl)-
    • N-(1-methoxypropan-2-yl)cyclopentanamine
    • Inchi: 1S/C9H19NO/c1-8(7-11-2)10-9-5-3-4-6-9/h8-10H,3-7H2,1-2H3
    • InChI Key: WDLDIVNHTVCBQY-UHFFFAOYSA-N
    • SMILES: C1(NC(C)COC)CCCC1

Computed Properties

  • Exact Mass: 157.147
  • Monoisotopic Mass: 157.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2

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